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Compound of Interest

Compound Name: Amprolium Hydrochloride

Cat. No.: B1666022

Technical Support Center: Investigating
Amprolium Efficacy in Poultry

This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals investigating sub-optimal responses to amprolium
treatment for coccidiosis in commercial poultry.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the mechanism of action for amprolium and how does it inform troubleshooting?

Amprolium is a synthetic coccidiostat that acts as a structural analog of thiamine (Vitamin B1).
[1][2][3] Its primary mechanism is the competitive inhibition of thiamine transport in Eimeria
parasites.[2][4][5] The thiamine transporter in the parasite is more sensitive to amprolium than
the host's, which accounts for its relative safety.[1] By blocking thiamine uptake, amprolium
disrupts the parasite's carbohydrate metabolism, leading to malnutrition and starvation.[1][2][6]
This action is most effective against the first-generation trophozoites and schizonts.[4]
Understanding this mechanism is crucial; sub-optimal response could be linked to factors that
interfere with this thiamine antagonism, such as concurrent high-thiamine diets or potential
modifications in the parasite's thiamine transporter.[6][7]
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Q2: We are observing clinical signs of coccidiosis despite administering amprolium at the
recommended dosage. What are the potential causes?

Several factors can lead to treatment failure even with correct theoretical dosage. These can
be broadly categorized as:

e Drug Resistance: Continuous and extensive use of amprolium has led to the development of
drug-resistant Eimeria strains, which is a major limiting factor in its use.[4] Resistance may
involve modifications of the target sites within the parasite.[7]

 Incorrect Administration or Underdosing: Ensure that the drug is being administered correctly
and that birds are consuming the medicated feed or water. Issues with water proportioners,
incorrect mixing, or reduced feed/water intake due to illness can lead to underdosing.[8][9]
Losses may occur if other conditions affect the birds' drug intake.[2][8]

» Poor Bioavailability: The bioavailability of amprolium in chickens is relatively low, ranging
from 2.3% to 2.6% in non-fasting birds and 6.4% in fasting birds.[10] Factors affecting gut
health or feed passage rate could alter drug absorption. Concurrent administration of other
drugs may also affect its pharmacokinetics.[11][12]

« Incorrect Diagnosis: The clinical signs of coccidiosis (e.g., diarrhea, lethargy, ruffled feathers)
can be similar to other enteric diseases like necrotic enteritis.[2][13] A confirmed diagnosis
through fecal examination and lesion scoring is essential before concluding treatment failure.
[13][14]

¢ Overwhelming Infection Pressure: In environments with extremely high oocyst
contamination, the standard prophylactic dose may be insufficient to control the infection,
leading to a clinical outbreak.

e Concurrent Disease: Immunosuppressed birds or those suffering from other diseases may
not respond adequately to treatment.[14]

Q3: How can we definitively diagnose coccidiosis and identify the Eimeria species involved?

A definitive diagnosis involves a combination of methods:
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» Clinical Signs: Observe the flock for signs such as bloody or mucoid diarrhea, dehydration,
lethargy, and reduced feed intake.[2]

» Lesion Scoring: Perform necropsies on several affected birds to examine the intestines for
gross lesions. The location and appearance of lesions are characteristic of different Eimeria
species (e.g., E. tenella in the ceca, E. acervulina in the duodenum).[14][15]

e Microscopic Examination (Oocyst Counts): Fecal flotation can confirm the presence of
oocysts.[13][14] An Oocysts Per Gram (OPG) count can help quantify the level of infection,
with levels above 20,000 OPG suggesting a potential outbreak and =50,000 OPG indicating
a high risk of clinical disease.[16]

e Molecular Identification: For precise species identification, DNA-based methods like
guantitative Polymerase Chain Reaction (QPCR) are highly effective and can differentiate
between the primary Eimeria species.[13][15][17]

Q4: What is the recommended procedure for conducting an Anticoccidial Sensitivity Test
(AST)?

An AST is crucial for determining if drug resistance is the cause of treatment failure. A
standardized protocol is detailed in the Experimental Protocols section below. The test involves
challenging groups of birds with field isolates of Eimeria and comparing the performance of an
untreated, infected group with an amprolium-treated, infected group and an uninfected,
untreated control. Key parameters to measure include weight gain, feed conversion ratio
(FCR), and lesion scores.[1]

Q5: Are there known drug interactions with amprolium?

Yes. Amprolium's efficacy can be compromised by the concurrent administration of thiamine
(Vitamin B1).[6] It should not be given with any B vitamins during the treatment period.[6] While
compatible with many antibiotics and minerals, amprolium should not be mixed in concentrates
with high levels of choline.[4] Some studies have also investigated the pharmacokinetic
interactions between amprolium and other drugs like amoxicillin and enrofloxacin, which can
alter the bioavailability and clearance of these compounds.[11][18]

Data Presentation
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Table 1: Recommended Amprolium Dosages for Chickens

o Dosage Level in ]
Application Duration Notes
Water

Equivalent to 8 fl

Treatment oz of 9.6% solution
0.012% 3-5 days
(Standard) per 50 gallons of
water.[2][9][19]

Equivalent to 16 fl oz
Treatment (Severe of 9.6% solution per

0.024% 5-7 days
Outbreak) 50 gallons of water.[8]

[9]

Used after the initial

treatment period to
Follow-up Treatment 0.006% 7-14 days ) )

allow for immunity

development.[9][19]

| Prevention (in feed) | 125 ppm (125 mg/kg) | Continuous | Standard prophylactic dose in feed.
[41[20] |

Table 2: Efficacy of Amprolium in Anticoccidial Sensitivity Trials (Meta-Analysis Data)

Infected
Infected Untreated ]
Parameter Amprolium-Treated Outcome
Control (IUC)

(IT)
Average Daily Gain Significant
41.2 g 46.79
(9) Increase[1]
Feed Conversion Significant
1.88 1.65
Ratio (FCR) Reduction[1]

Data from a meta-analysis of eight ASTs evaluating the efficacy of amprolium against field
strains of Eimeria.[1]
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Table 3: Pharmacokinetic Parameters of Amprolium in Chickens

Parameter Value Condition
Bioavailability (Oral) 6.4% Fasting[10]
Bioavailability (Oral) 2.3% - 2.6% Non-fasting[10]

L . Suggests 'flip-flop’
Elimination Half-life (t¥2) (Oral) 0.292 - 0.654 h
phenomenon.[10]

| Total Body Clearance (Cl) (1V) | 1.32 L/h-kg | - |

Experimental Protocols

Protocol 1: Anticoccidial Sensitivity Test (AST)

Objective: To evaluate the sensitivity of a field isolate of Eimeria to amprolium.
Methodology:

» Bird Allocation: Use day-old chicks reared in a coccidia-free environment. At approximately
12 days of age, allocate them into at least three groups (n=10-15 per group):

o Group A: Uninfected Untreated Control (UUC)
o Group B: Infected Untreated Control (IUC)

o Group C: Infected Treated (IT) with amprolium at the recommended dose (e.g., 125 ppm
in feed).[1]

« Infection: At 14 days of age, orally inoculate birds in Groups B and C with a standardized
dose of sporulated oocysts from the field isolate. Group A receives a sham inoculum.

o Treatment: Provide medicated feed to Group C starting 24-48 hours before infection and
continuing for the duration of the trial. Groups A and B receive non-medicated feed.

o Data Collection: From day of infection (Day 0) to Day 7 post-infection (pi), record the

following:
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o Mortality: Record daily.

o Performance: Measure body weight and feed intake to calculate Average Daily Gain
(ADG) and Feed Conversion Ratio (FCR).[1]

o Lesion Scoring: On Day 6 or 7 pi, euthanize a subset of birds from each group and score
gross intestinal lesions based on a standardized scale (e.g., Johnson and Reid, 1970).[13]

o Oocyst Shedding: Collect fecal samples from each group between Day 5 and Day 7 pi to
determine Oocysts Per Gram (OPG) of feces.

e Analysis: Compare the parameters between groups. A significant reduction in weight gain
and a high lesion score in the IT group (Group C) compared to the UUC group (Group A),
with little improvement over the IUC group (Group B), indicates reduced sensitivity or
resistance.

Protocol 2: Fecal Oocyst Count (OPG) using McMaster Method
Objective: To quantify the number of Eimeria oocysts in a fecal sample.
Methodology:

o Sample Preparation: Weigh 2 grams of a homogenized fecal sample.

 Dilution: Add the 2g sample to 28 ml of a flotation solution (e.g., saturated salt solution) in a
container. This creates a 1:15 dilution. Mix thoroughly until the feces are well suspended.

e Sieving: Pour the suspension through a tea strainer or cheesecloth to remove large debris.

o Chamber Loading: Using a pipette, immediately take a sample of the suspension and fill both
chambers of a McMaster slide.

o Microscopy: Allow the slide to sit for 5 minutes for the oocysts to float to the top. View under
a microscope at 100x magnification.

e Counting: Count all oocysts within the grid of both chambers.
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¢ Calculation: Calculate the OPG using the following formula: OPG = (Count in Chamber 1 +

Count in Chamber 2) * 50 (The multiplication factor of 50 is derived from the dilution factor
and the volume of the McMaster chamber).
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Caption: Amprolium competitively inhibits thiamine uptake in Eimeria, leading to parasite
starvation.
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Sub-Optimal Response to
Amprolium Observed

1. Verify Dosage & Administration
- Check mixing protocols
- Inspect water proportioners
- Observe bird feed/water intake

2. Confirm Coccidiosis Diagnosis
- Perform necropsy & lesion scoring
- Conduct fecal oocyst counts (OPG)

Diagnosis Confirmed?

3. Investigate Other Causes
- Necrotic Enteritis
- Other enteric pathogens
- Immunosuppression

4. Assess for Resistance
- Conduct Anticoccidial
Sensitivity Test (AST)

Resistance Detected?

Re-evaluate Contributing Factors:
- Bioavailability issues
- Extreme infection pressure
- Water quality

Implement Alternative Control Strategy:
- Rotate coccidiostats
- Use vaccination program

Click to download full resolution via product page

Caption: Workflow for troubleshooting sub-optimal response to amprolium treatment.
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Caption: Potential causes contributing to amprolium treatment failure in poultry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. huvepharma.com [huvepharma.com]

e 2. cvear.com [cvear.com]

e 3. Amprolium - Wikipedia [en.wikipedia.org]

e 4. Amprolium | Anticoccidial drugs | Drugs | Various | Poultrymed [poultrymed.com]

e 5. Use of Amprolium to Prevent Coccidiosis in Kennels - WSAVA2005 - VIN [vin.com]
e 6. poultrydvm.com [poultrydvm.com]

e 7. Anticoccidial drug resistance in fowl coccidia: the state of play revisited | World's Poultry
Science Journal | Cambridge Core [cambridge.org]

e 8. drugs.com [drugs.com]
e 9. dailymed.nIm.nih.gov [dailymed.nlm.nih.gov]

» 10. Bioavailability of amprolium in fasting and nonfasting chickens after intravenous and oral
administration - PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. bu.edu.eg [bu.edu.eg]
e 12. researchgate.net [researchgate.net]

e 13. Coccidiosis in Chickens: A Comprehensive Guide | Eimeria [eimeriaprevention.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1666022?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666022?utm_src=pdf-custom-synthesis
https://www.huvepharma.com/news/article/efficacy-of-amprolium-re-confirmed/
https://www.cvear.com/wp-content/uploads/2022/05/COCCIAID.pdf
https://en.wikipedia.org/wiki/Amprolium
https://www.poultrymed.com/Amprolium
https://www.vin.com/apputil/content/defaultadv1.aspx?pId=11196&catId=30766&id=3854336
https://poultrydvm.com/drugs/amprolium
https://www.cambridge.org/core/journals/world-s-poultry-science-journal/article/abs/anticoccidial-drug-resistance-in-fowl-coccidia-the-state-of-play-revisited/4A816726F64F2BD4CEA11ADCDDAF97C3
https://www.cambridge.org/core/journals/world-s-poultry-science-journal/article/abs/anticoccidial-drug-resistance-in-fowl-coccidia-the-state-of-play-revisited/4A816726F64F2BD4CEA11ADCDDAF97C3
https://www.drugs.com/vet/amprol-9-6-solution-can.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=2af7f7e6-1cf8-4127-9493-30f25aa020e3&type=display
https://pubmed.ncbi.nlm.nih.gov/10747238/
https://pubmed.ncbi.nlm.nih.gov/10747238/
https://www.bu.edu.eg/portal/uploads/Veterinary%20Medicine/Pharmacology/1050/publications/Mossad%20Gamal%20El-Din%20A.%20EL-SAYED_Amoxicillin.pdf
https://www.researchgate.net/publication/280882423_PHARMACOKINETICAL_INTERACTIONS_OF_LINCOMYCIN_AND_AMPROLIUM_IN_BROILER_CHICKENS
https://eimeriaprevention.com/coccidiosis-in-chickens-a-comprehensive-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e 14. Coccidiosis in Poultry - Poultry - MSD Veterinary Manual [msdvetmanual.com]
e 15. wattagnet.com [wattagnet.com]

e 16. Investigation into the prevalence of coccidiosis and maduramycin drug resistance in
chickens in China - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. Diagnosis and control of chicken coccidiosis: a recent update - PMC
[pmc.ncbi.nlm.nih.gov]

» 18. Pharmacokinetics and tissue residue of enrofloxacin in healthy, Eimeria-infected broiler
chickens and those pre-treated with amprolium and toltrazuril - PMC [pmc.ncbi.nlm.nih.gov]

e 19. huvepharma.us [huvepharma.us]

e 20. Safety and efficacy of COXAM ® (amprolium hydrochloride) for chickens for fattening
and chickens reared for laying - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Investigating sub-optimal response to amprolium
treatment in commercial poultry farms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666022#investigating-sub-optimal-response-to-
amprolium-treatment-in-commercial-poultry-farms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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